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Compound of Interest

Compound Name: 4-Cyclohexylcyclohexanol

CAS No.: 7335-42-4

Cat. No.: B7800581

Get Quote

Molecular Weight, Stereochemical Control, and Applications in Soft Matter Physics

Executive Summary
4-Cyclohexylcyclohexanol (

) is a bicyclic secondary alcohol that serves as a critical rigid scaffold in the synthesis of liquid
crystalline materials and pharmaceutical bioisosteres.[1] With a molecular weight of 182.30
g/mol , its utility is defined not merely by its mass, but by its stereochemistry. The molecule
exists as cis and trans diastereomers; the trans isomer, possessing a linear, rod-like (calamitic)
geometry, is thermodynamically preferred for mesophase formation in display technologies.

This guide details the physicochemical profile, stereoselective synthesis, and analytical

validation of 4-cyclohexylcyclohexanol, emphasizing the "trans-selective" protocols required

for high-value applications.

Part 1: Physicochemical Profile & Molecular
Weight[1][2]
The molecular weight of 4-cyclohexylcyclohexanol is derived from its formula
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.[1][2] Precise stoichiometry is essential for calculating molar ratios in hydrogenation reactions
where catalyst loading is weight-dependent.[1]

Stoichiometric Breakdown
Element Count

Atomic Mass (
g/mol )

Total Mass
Contribution

Carbon (C) 12 12.011 144.132

Hydrogen (H) 22 1.008 22.176

Oxygen (O) 1 15.999 15.999

Total MW 182.307 g/mol

Key Physical Properties
Note: Properties vary significantly between the mixture, pure cis, and pure trans forms.[3]

Property Value (General/Trans) Context

CAS Number 2433-14-9 (Mix)
Trans: 7335-42-4 | Cis: 7335-

11-7

Appearance White crystalline solid
Waxy texture in cis-rich

mixtures

Melting Point 94–98 °C (Mix)
Pure trans often exhibits

higher crystallinity

Boiling Point ~284 °C (760 mmHg)
High thermal stability due to

bicyclic framework

Density 0.993 g/cm³ Solid phase density

Solubility
Soluble in EtOH, DCM,

Toluene

Insoluble in water (Lipophilic

scaffold)

Part 2: Stereoselective Synthesis
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Objective: Synthesize 4-cyclohexylcyclohexanol from 4-phenylphenol (or 4-

cyclohexylphenol) with control over the cis/trans ratio.

The Challenge of Stereocontrol
The hydrogenation of the aromatic ring creates new stereocenters.

Kinetic Product (Cis): Hydrogen adds to the same face of the aromatic ring (syn-addition),

typically favored by Rhodium (Rh) or Ruthenium (Ru) catalysts under mild conditions.

Thermodynamic Product (Trans): The "equatorial-equatorial" conformation is energetically

more stable (~2-3 kcal/mol lower energy).[1] Palladium (Pd) catalysts at higher

temperatures/pressures, or acidic conditions, facilitate isomerization to the trans form via a

keto-enol intermediate mechanism.

Protocol: High-Pressure Hydrogenation (Trans-
Selective)
Targeting the liquid crystal precursor.[1]

Reagents: 4-Phenylphenol (Substrate), 5% Pd/C (Catalyst), Isopropanol (Solvent).[1]

Equipment: High-pressure autoclave (Hastelloy or Stainless Steel).

Procedure:

Loading: Charge autoclave with substrate (0.5 M concentration) and catalyst (5 wt%

loading relative to substrate).

Purge: Purge headspace 3x with

, then 3x with

.[1]

Reaction: Pressurize to 50 bar (725 psi)

. Heat to 150°C.
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Causality: The high temperature (150°C) is critical.[1] While hydrogenation occurs at lower

temps, the elevated thermal energy overcomes the activation barrier for the reversible

dehydrogenation-rehydrogenation cycle on the Pd surface, allowing the molecule to

equilibrate to the thermodynamically stable trans isomer.

Workup: Filter catalyst while hot (to prevent product precipitation). Evaporate solvent.[1]

Recrystallize from hexane to enrich the trans isomer further.

Synthesis Workflow Visualization
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Caption: Figure 1. Thermodynamic control pathway for maximizing trans-isomer yield via Pd-

catalyzed hydrogenation.

Part 3: Analytical Characterization
Trustworthiness: You cannot rely on melting point alone due to the depression caused by

isomeric mixtures.[1] NMR is the gold standard for validation.[1]

NMR Spectroscopy ( NMR)
Differentiation relies on the Karplus relationship regarding coupling constants (

) of the proton at the C1 position (

).

Trans Isomer (Equatorial OH, Axial H):

The methine proton is Axial.[1]

It has two large anti-periplanar couplings with adjacent axial protons (

Hz).[1]
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Signal: Appears as a broad triplet of triplets (tt) or multiplet with wide splitting width (~25

Hz total width).[1]

Shift: Typically

3.4 - 3.6 ppm.[1]

Cis Isomer (Axial OH, Equatorial H):

The methine proton is Equatorial.[1]

It lacks large anti-periplanar couplings; only small gauche couplings (

Hz) exist.[1]

Signal: Appears as a narrow multiplet or broad singlet (total width < 10 Hz).[1]

Shift: Typically downfield shifted relative to trans (

3.9 - 4.1 ppm) due to 1,3-diaxial interactions.[1]

Analytical Decision Logic[1][2]
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Caption: Figure 2. NMR-based decision tree for stereochemical assignment of the cyclohexyl

ring.

Part 4: Applications in Material Science
The molecular weight and rigidity of 4-cyclohexylcyclohexanol make it a cornerstone in

Liquid Crystal (LC) technology.[1]

Dielectric Anisotropy & Nematic Phases
Modern displays (TFT-LCD) require mixtures of liquid crystals that exhibit a nematic phase

(orientational order without positional order) over a wide temperature range.[1]
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Role of the Scaffold: The trans-4-cyclohexylcyclohexyl core provides a rigid, rod-like

(calamitic) structure.[1] This geometry is essential for mesophase stability.[1] The cis isomer

is "bent" and disrupts liquid crystalline packing, acting as a defect.

Derivatization: The hydroxyl group is rarely used "as is" in displays.[1] It acts as a handle for

functionalization—typically esterification or etherification—to attach polar "head" groups (like

fluorinated benzenes) or non-polar "tails" (alkyl chains).[1]

Low Viscosity: Cyclohexyl-based LCs have lower rotational viscosity compared to their

biphenyl counterparts, leading to faster switching speeds (response times) in displays.[1]

Pharmaceutical Bioisosteres
In drug discovery, the 4-cyclohexylcyclohexyl group serves as a lipophilic spacer.[1]

Bioisosterism: It mimics the spatial occupancy of a biphenyl group but with different

electronic properties (non-aromatic,

hybridized).

Metabolic Stability: The saturated rings are generally more resistant to oxidative metabolism

(CYP450) than electron-rich aromatic systems.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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